Cas no 1179533-86-8 (3-Chloro-5-(trifluoromethyl)picolinimidamide)

• Product Name: 3-Chloro-5-(trifluoromethyl)picolinimidamide
• CAS No: 1179533-86-8
• MF: C₇H₅ClF₃N₃
• MW: 223.582910299301
• CID: 4826881
• Update Time: 2025-06-07

3-Chloro-5-(trifluoromethyl)picolinimidamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)picolinimidamide

• Inchi： 1S/C7H5ClF3N3/c8-4-1-3(7(9,10)11)2-14-5(4)6(12)13/h1-2H,(H3,12,13)
• InChI Key： JMDKICCJPFBZQE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=N)N)=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Chloro-5-(trifluoromethyl)picolinimidamide

Introduction to 3-Chloro-5-(trifluoromethyl)picolinimidamide (CAS No. 1179533-86-8)

3-Chloro-5-(trifluoromethyl)picolinimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1179533-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of picolinimidamide derivatives, characterized by its unique structural and electronic properties, which make it a valuable intermediate in synthetic chemistry. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and potential applications, particularly in the development of novel bioactive molecules.

The chloro group at the 3-position and the trifluoromethyl group at the 5-position of the picolinimidamide core contribute to the compound's distinct chemical behavior. The electron-withdrawing nature of these substituents influences its electronic distribution, making it a versatile building block for further functionalization. This property is particularly advantageous in medicinal chemistry, where precise control over molecular structure is crucial for optimizing biological activity.

In recent years, there has been a growing interest in picolinimidamide derivatives due to their potential as pharmacophores in drug discovery. The imidazole ring in these compounds often serves as a key pharmacological moiety, interacting with biological targets such as enzymes and receptors. The introduction of halogenated substituents further modulates these interactions, leading to enhanced binding affinity and selectivity. For instance, studies have shown that halogenated picolinimidamides exhibit promising activity against various therapeutic targets, including kinases and metabolic enzymes.

One of the most compelling aspects of 3-Chloro-5-(trifluoromethyl)picolinimidamide is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged its reactive sites to develop novel inhibitors with therapeutic potential. For example, modifications at the chloro-substituted position have been explored to introduce diverse functional groups, leading to compounds with improved pharmacokinetic profiles. Similarly, the trifluoromethyl group has been utilized to enhance metabolic stability and lipophilicity, key factors in drug design.

The agrochemical sector has also benefited from the versatility of this compound. Its structural features make it an effective intermediate in the synthesis of herbicides and pesticides. The halogenated groups contribute to its bioactivity by improving binding interactions with biological targets in plants and pests. Recent studies have highlighted its potential in developing next-generation agrochemicals that are more efficient and environmentally sustainable.

From a synthetic chemistry perspective, 3-Chloro-5-(trifluoromethyl)picolinimidamide serves as a valuable scaffold for exploring new reaction pathways and methodologies. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and heterocyclic ring formations. These reactions are fundamental in constructing complex molecular architectures, which are essential for developing innovative chemical entities.

The compound's significance extends beyond its immediate applications. It represents a bridge between fundamental organic chemistry and applied research, demonstrating how structural modifications can lead to novel bioactive molecules. This underscores the importance of continued exploration in medicinal and agrochemical chemistry, where each discovery can pave the way for new therapeutic solutions.

In conclusion, 3-Chloro-5-(trifluoromethyl)picolinimidamide (CAS No. 1179533-86-8) is a multifaceted compound with broad utility across pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research progresses, we can expect further discoveries highlighting its potential in developing next-generation bioactive molecules that address critical challenges in medicine and agriculture.